Cas no 2090591-39-0 (2-tert-butyl-6-fluoropyridine-4-carboxylic acid)

• Product Name: 2-tert-butyl-6-fluoropyridine-4-carboxylic acid
• CAS No: 2090591-39-0
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD30646290
• CID: 5173889
• Update Time: 2025-07-19

2-tert-butyl-6-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-(1,1-dimethylethyl)-6-fluoro-
• 2-tert-butyl-6-fluoropyridine-4-carboxylic acid

• MDL： MFCD30646290
• Inchi： 1S/C10H12FNO2/c1-10(2,3)7-4-6(9(13)14)5-8(11)12-7/h4-5H,1-3H3,(H,13,14)
• InChI Key： DQOORQOVIGBOHL-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC(F)=CC(C(O)=O)=C1

Additional information on 2-tert-butyl-6-fluoropyridine-4-carboxylic acid

Comprehensive Overview of 2-tert-butyl-6-fluoropyridine-4-carboxylic acid (CAS No. 2090591-39-0)

2-tert-butyl-6-fluoropyridine-4-carboxylic acid (CAS No. 2090591-39-0) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its tert-butyl and fluorine substituents, has garnered attention due to its unique chemical properties and potential as a building block for bioactive molecules. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of 2-tert-butyl-6-fluoropyridine-4-carboxylic acid make it a versatile intermediate in organic synthesis. The presence of a carboxylic acid group allows for further functionalization, enabling the creation of amides, esters, and other derivatives. This adaptability is crucial in medicinal chemistry, where slight modifications can lead to significant changes in biological activity. Recent studies highlight its role in optimizing pharmacokinetic properties, such as solubility and metabolic stability, in candidate drugs.

In the context of current trends, 2-tert-butyl-6-fluoropyridine-4-carboxylic acid aligns with the growing demand for fluorinated compounds in the pharmaceutical industry. Fluorination is a key strategy to enhance drug potency and selectivity, as evidenced by the rise of FDA-approved fluorinated drugs. This compound's fluoropyridine core is particularly relevant, given its prevalence in blockbuster medications like JAK inhibitors and antiviral therapies.

From an environmental perspective, the synthesis and handling of 2-tert-butyl-6-fluoropyridine-4-carboxylic acid adhere to green chemistry principles. Researchers are focusing on sustainable methods to minimize waste and energy consumption during production. This aligns with the broader industry shift toward eco-friendly processes, a topic frequently searched by professionals in chemical forums and academic circles.

Analytical characterization of 2-tert-butyl-6-fluoropyridine-4-carboxylic acid typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are critical for its application in high-value research. The compound's stability under various conditions is also a subject of investigation, particularly for long-term storage and transportation.

In agrochemical applications, 2-tert-butyl-6-fluoropyridine-4-carboxylic acid serves as a precursor for herbicides and fungicides. Its pyridine scaffold is a common motif in crop protection agents, offering advantages like low toxicity to non-target organisms. This has led to increased interest from agrochemical companies aiming to develop next-generation sustainable pesticides.

The commercial availability of 2-tert-butyl-6-fluoropyridine-4-carboxylic acid (CAS No. 2090591-39-0) has expanded in recent years, with suppliers offering custom synthesis and bulk quantities. This accessibility supports its adoption in diverse research projects, from academic labs to industrial R&D. Quality control protocols, including certificates of analysis (CoA), are essential to meet the stringent requirements of end-users.

Future prospects for 2-tert-butyl-6-fluoropyridine-4-carboxylic acid include its potential in emerging fields like PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors. These cutting-edge therapeutic modalities rely on precise molecular design, where fluorinated building blocks play a pivotal role. As such, this compound is poised to remain a valuable tool in the chemists' toolkit.